HAEGTFT acetate(926018-95-3 free base)
|
Hexose
|
H-Ala-Leu-Lys-Arg-Gln-Gly-Arg-Thr-Leu-Tyr-Gly-N(Bn)Gly-Gly-Gly-NH2
|
H-Lys-Lys-Met-Met-Lys-Lys-Gly-Gly-Lys-Phe-Gly-Thr-Phe-Met-Ala-Ile-Gly-Gly-Ile-Arg-OH.TFA
|
H-DL-Val-DL-Val-DL-Tyr-DL-xiThr-DL-Asp-DL-Cys(1)-DL-xiThr-DL-Glu-DL-Ser-Gly-DL-Gln-DL-Asn-DL-Leu-DL-
|
H-Gly-Leu-Leu-Trp-Val-Glu-Val-Gly-Gly-Glu-Gly-Pro-Gly-Pro-Thr-OH
|
Hydroxyqunoline analog 3
|
Hyocholic Acid-d4
|
H-Tyr-Val-Met-Gly-His-Phe-Arg-D-Trp-Asp-Arg-Phe-Gly-OH.TFA
|
H-Glu-Asp-Cys(1)-Lys-Tyr-Ile-Val-Val-Glu-Lys-Lys-Asp-Pro-Lys-Lys-Thr-Cys(1)-Ser-Val-Ser-Glu-Trp-Ile-
|
Hexose
|
hA3AR agonist 1
|
H-DL-Val-DL-Cys-DL-Tyr-DL-Asp-DL-Lys-DL-Ser-DL-Phe-DL-Pro-D-xiIle-DL-Ser-DL-His-DL-Val-DL-Arg-OH
|
H-Gly-Gly-DL-xiThr-DL-xiThr-Gly-Gly-DL-xiThr-Gly-DL-xiThr-Gly-Gly-DL-xiThr-DL-xiThr-Gly-Gly-OH
|
H-Asp-Lys-Glu-Trp-Ile-Leu-Gln-Lys-Ile-Tyr-Glu-Ile-Met-Arg-Leu-Leu-Asp-Glu-Leu-Gly-His-Ala-Glu-Ala-Se
|
Homer
|
H-DL-Arg-DL-Asp-DL-Lys-DL-Val-DL-Tyr-DL-Arg-OH
|
H-DL-Arg-DL-Arg-DL-Pro-DL-xiHyp-Gly-DL-2Thi-DL-Ser-DL-Tic-N(cHex)Gly-DL-Arg-OH
|
Hexasodium;2-(carboxymethyl)-2-hydroxybutanedioate;iron
|
H-DL-Ser-DL-Trp-DL-Glu-DL-xiThr-DL-Trp-DL-Glu-DL-Arg-DL-Glu-DL-xiIle-DL-Glu-DL-Asn-DL-Tyr-DL-xiThr-D
|
H4R antagonist 3
|
Hexadecanoic-2,2,16,16,16-d5 acid
|
HeteroclitinD
|
Hydroxysalinosporamide A
|
Hexatantalum dodecabromide
|
H-DL-Tyr-DL-Ala-Gly-DL-Phe-DL-Leu-OH.TFA
|
H-Sar-Arg-Val-Tyr-Lys-His-Pro-NH2
|
H-Ile-Cys(1)-Val-Val-Gln-Asp-Trp-Gly-His-His-Arg-Cys(1)-D-aThr-NH2.TFA
|
H-Tyr-Leu-Arg-Ile-Val-Gln-Cys(1)-Arg-Ser-DL-Val-Glu-Gly-Ser-Cys(1)-Gly-Phe-OH.CH3CO2H
|
H-DL-Gln-DL-Phe-DL-Leu-DL-Phe-DL-Arg-DL-Pro-DL-Arg-DL-Asn-OH
|
Hpk1-IN-8
|
Hypoxanthine-d4
|
Harbinatic acid
|
Hydroxyzine (D4 dihydrochloride)
|
Hydrogen
|
H-Tyr-Ser-Ile-Ala-Met-Asp-Lys-Ile-Arg-Gln-Gln-Asp-Phe-Val-Asn-Trp-Leu-Leu-Ala-Gln-Lys-OH
|
Heptadecanoyl L-carnitine-d3 HCl
|
H-Asp-Arg-Val-Tyr-Ile-His-Pro-Gly-OH
|
Hsp70-derived octapeptide
|
Hosenkoside C
|
H-Aib-DL-Trp(2-Me)-DL-Trp(2-Me)-NH2
|
HIV-1 integrase inhibitor 3
|
H-Arg-N-Me-Arg-Pro-Tyr-Ile-Leu-OH
|
Hydralazine-d4 (hydrochloride)
|
H-Thr-aThr(1)-Leu-Lys(2)-Phe-Pro-Ser(3)-Glu(1)-Ala(indol-2-yl)-Asp(3)-Asp(2)-OH
|
H-Lys-Arg-Leu-Gly-Ala-Leu-Phe-Asn-Pro-Tyr-Phe-Asp-Pro-Leu-Gln-Trp-Lys-Asn-Ser-Asp-Phe-Glu-OH
|
H-Gly-DL-Arg-Gly-DL-Asp-DL-Ser-DL-Pro-DL-Lys-OH
|
Hesperetin-13C-d3
|
H-Phe-Leu-Gly-Tyr-Cys-Ile-Tyr-Leu-Asn-Arg-Lys-Arg-Arg-Gly-Asp-Pro-Ala-Phe-Lys-Arg-Arg-Leu-Arg-Asp-OH
|
H-DL-Pyr-DL-Leu-DL-Trp-DL-Ala-DL-Val-Gly-DL-Ser-DL-Phe-DL-Met-NH2
|
Homocitrulline-d3
|
Hexadecyl 2-ethylhexanoate
|
H-DL-Ser-Gly-DL-xiIle-DL-Val-DL-Gln-DL-Gln-DL-Gln-DL-Asn-DL-Asn-DL-Leu-DL-Leu-DL-Arg-DL-Ala-DL-xiIle
|
Hexacosanoic Acid Methyl Ester-d3
|
H-Arg-Ser-Met-Leu-Gly-Arg-Val-Tyr-Arg-Pro-Ser-Trp-OH
|
Heronapyrrole B
|
Homocarnosine (TFA)
|
H-Aib-D-Trp(2-Me)-D-Trp(2-Me)-NH2
|
H-Sar-DL-Arg-DL-Val-DL-Tyr-DL-Lys-DL-His-DL-Pro-DL-Ala-OH
|
hGLP-2(1-33,M10Y)
|
H-DL-Ser-DL-Ala-DL-Asp-Gly-DL-Ala-DL-Pro-DL-His-DL-Cys-DL-Val-DL-Pro-DL-Arg-DL-Asp-DL-Leu-DL-Ser-DL-
|
Heteroaryl-pyrazole derivative 2
|
H-DL-Arg-DL-Pro-DL-Lys-DL-Arg-DL-Pro-DL-xiThr-DL-xiThr-DL-Leu-DL-Asn-DL-Leu-DL-Phe-NH2
|
Homoepibatidine
|
H-Cys(1)-DL-Tyr-DL-Phe-Gln-DL-Asn-Cys(1)-OH
|
H-Gly-DL-Arg-DL-Lys-DL-Lys-DL-Arg-DL-Arg-DL-Gln-DL-Arg-DL-Arg-DL-Arg-DL-Pro-DL-Pro-DL-Gln-bAla-DL-Cy
|
Hcv-IN-31
|
H-DL-Phe-DL-Gln-DL-Pro-DL-Gln-DL-Asn-Gly-DL-Gln-DL-Phe-DL-xiIle-OH
|
H-Lys-Arg-Ser-Phe-Ser-Gly-Phe-Gly-Ser-Pro-Leu-Asp-Arg-Leu-Ser-Ala-Gly-Ser-Val-Asp-His-Lys-NH2
|
Hydroxyqunoline analog 5
|
H-Ser-Met-Cys-His-Arg-Trp-Ser-Arg-Ala-Val-Leu-Phe-Pro-Ala-Ala-His-Arg-Pro-OH
|
Hemantane
|
hexyl 4-(2-fluorophenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate
|
Hydrogen
|
H-DL-Ala-DL-Pro-DL-Ala-DL-His-DL-Arg-DL-Ser-DL-Ser-DL-xiThr-DL-Phe-DL-Pro-DL-Gln-DL-Arg-DL-Pro-DL-xi
|
Heteroaryl-azepine derivative 8
|
H-Arg-Phe-Gly-Ile-Pro-Met-Asp-Arg-Ile-Gly-Arg-Asn-Arg-Leu-Ser-Asn-Ser-Arg-Gly-OH
|
Hexocannabitriol
|
Heamopressin (TN)
|
Hpv16 E7 (86-93) (tfa)
|
Hetrombopag
|
HIV-1 inhibitor-6
|
H-Tyr-Ala-Gly-N(Me)Phe-Met(R-O)-ol
|
H-D-Arg-Arg-Pro-Hyp-Gly-2Thi-Ser-D-Tic-N(cHex)Gly-Arg-OH
|
Herquline A
|
Heterocyclic derivative 3
|
Hsp90-Cdc37-IN-3
|
H-Val-Gln-Arg-Trp-Leu-Ile-Val-Trp-Arg-Ile-Arg-Lys-NH2.TFA
|
HIV-1 integrase inhibitor 4
|
H-DL-Arg-DL-Pro-DL-Lys-DL-Pro-DL-Gln-DL-Gln-DL-Phe-DL-Phe-DL-Ala-DL-Leu-DL-Met(O2)-NH2
|
Histatin 5 (trifluoroacetate salt)
|
Hdac-IN-40
|
H-DL-Ala-Gly-DL-Cys(1)-DL-Lys-DL-Asn-DL-Phe-DL-Phe-DL-Trp-DL-Lys-DL-xiThr-DL-Phe-DL-xiThr-DL-Ser-DL-
|
H-His-Ser-Gln-Gly-aThr-Phe-aThr-Ser-Asp-Tyr-Ser-Lys-Tyr-Leu-Asp-Ser-Arg-Arg-D-Ala-Gln-Asp-Phe-Val-Gl
|
H-DL-Arg-DL-Pro-DL-Gln-DL-Ala-DL-Ser-Gly-DL-Val-DL-Tyr-DL-Met-OH
|
H-Cys(1)-Arg-Gly-Asp-DL-Lys-Gly-Pro-Asp-Cys(1)-OH
|
H-Ala-Ser-Thr-Thr-aThr-Asn-Tyr-Thr-OH
|
Hirudin (54-65) (TFA)
|
Hortein
|
Human neutral insulin
|